Cas no 66047-02-7 (Ethyl 2-(3-methylphenoxy)-3-oxopropanoate)

• Product name: Ethyl 2-(3-methylphenoxy)-3-oxopropanoate
• CAS No: 66047-02-7
• MF: C₁₂H₁₄O₄
• MW: 222.237
• CID: 2795185
• PubChem ID: 71369850

Ethyl 2-(3-methylphenoxy)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methylphenoxy)-3-oxopropanoate
• DTXSID40792856
• SCHEMBL7090930
• 66047-02-7

• Inchi： InChI=1S/C12H14O4/c1-3-15-12(14)11(8-13)16-10-6-4-5-9(2)7-10/h4-8,11H,3H2,1-2H3
• InChI Key： XLALJSVTLORLGR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 222.08920892Da
• Monoisotopic Mass: 222.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.3